- Recovery of purified product in manufacture of 6,8-disulfonaphthol, Czechoslovakia, , ,
Cas no 93-01-6 (6-Hydroxynaphthalene-2-sulfonic acid)
93-01-6 structure
6-Hydroxynaphthalene-2-sulfonic acid Properties
Names and Identifiers
-
- 6-Hydroxynaphthalene-2-sulfonic acid
- 6-Hydroxy-2-Naphthalenesulfonic Acid
- 6-Hydroxy-6-Sulfonic Acid
- 2-naphthol-6-sulphonic acid
- Scheffers acid
- 2-Naphthol-6-sodium sulfonate
- 2-Naphthol-6-sulfonate potassium
- 2-NAPHTHOL-6-SULFONIC ACID
- 6-Hydroxynaphthalene-2-sulphonic acid
- 2-Hydroxy-6-naphthalenesulfonic acid
- 2-hydroxy-6-sulphonaphthalene
- 2-hydroxy-naphthalene-6-sulphonic acid
- 2-Naphthalenesulfonic acid,6-hydroxy
- 2-Naphtol-6-sulfosaure
- 6-naphthenol-2-sulfonic acid
- Kyselina schaferova [Czech]
- Schaeffer's acid
- 6-Hydroxy-2-naphthalenesulfonic acid (ACI)
- NSC 5871
- Schaeffer's β-acid
- Schaeffer's β-naphtholsulfonic acid
- Schaffer's acid
- β-Naphthol-6-sulfonic acid
- β-Naphtholsulfonic acid S
- 2-Napthol-6-sulfonic acid
- 6-HYDROXY-2-NAPHTHALENESULFONIC-ACID
- Schaeffer's .beta.-naphtholsulfonic acid
- 2-Naphtol-6-sulfosaure [German]
- SCHEMBL565054
- Schaeffer's beta-naphtholsulfonic acid
- Kyselina 2-naftol-6-sulfonova
- NSC-5871
- CBDivE_016130
- 2-Naphthalenesulfonic acid, 6-hydroxy-
- WLN: L66J CSWQ HQ
- BRN 0521151
- DB-057357
- 6-Hydroxynaphthalene-2-sulfonicacid
- NS00005106
- G77503
- 93-01-6
- CHEMBL3305962
- 6-hydroxy-beta-naphthalenesufonic acid
- beta-Naphthol-6-sulfonic acid
- Q10395576
- W-100262
- Kyselina 2-naftol-6-sulfonova [Czech]
- VS-12640
- beta-Naphtholsulfonic acid S
- EC 202-209-4
- 2-NAPHTHOL-6-SULFONIC ACID [MI]
- O937I7N48V
- Schaeffer's .beta.-acid
- .beta.-Naphtholsulfonic acid S
- UNII-O937I7N48V
- AC-10132
- EINECS 202-209-4
- 6-HYDROXY-2-NAPHTHALENSULFONIC ACID
- 4-11-00-00622 (Beilstein Handbook Reference)
- Kyselina schaferova
- NSC5871
- 2-Hydroxynaphthalene-6-sulfonic acid
- .beta.-Naphthol-6-sulfonic acid
- STL426373
- DTXSID2047014
- 6-HYDROXY-2-NAPHTHALENESULFONIC ACID
- BBL034693
- AKOS015960223
- +Expand
-
- MFCD00035733
- VVPHSMHEYVOVLH-UHFFFAOYSA-N
- 1S/C10H8O4S/c11-9-3-1-8-6-10(15(12,13)14)4-2-7(8)5-9/h1-6,11H,(H,12,13,14)
- O=S(C1C=C2C(C=C(C=C2)O)=CC=1)(O)=O
Computed Properties
- 224.01400
- 2
- 4
- 1
- 224.014329
- 15
- 319
- 0
- 0
- 0
- 0
- 0
- 1
- 0.3
- 83
Experimental Properties
- 2.87290
- 82.98000
- 1.5400 (estimate)
- 335.63°C (rough estimate)
- >300 °C(lit.)
- Lamellar crystallization
- Soluble in cold water \ ethanol
- 1.4643 (rough estimate)
6-Hydroxynaphthalene-2-sulfonic acid Security Information
- 3
- S26; S36
- R36/37/38
- Xi
- H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- P264+P280+P305+P351+P338+P337+P313
- storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- 36/37/38
- warning
6-Hydroxynaphthalene-2-sulfonic acid Customs Data
- 2908999090
-
China Customs Code:
2908999090Overview:
2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
6-Hydroxynaphthalene-2-sulfonic acid Price
6-Hydroxynaphthalene-2-sulfonic acid Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
Synthetic Circuit 3
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Sulfuric acid ; 30 °C; 2 h, heated
1.2 Reagents: Sodium chloride Solvents: Water ; 12 h, 30 °C
1.2 Reagents: Sodium chloride Solvents: Water ; 12 h, 30 °C
Reference
- Preparation and characterization of non-isocyanate polyurethanes based on 2-hydroxy-6-naphthalenesulfonic acid as a monomer of the rigid phaseJournal of Polymer Engineering, 2015, 35(7), 637-645,
Synthetic Circuit 5
Synthetic Circuit 6
Synthetic Circuit 7
Synthetic Circuit 8
Reaction Conditions
Reference
- Preparation of naphththalene derivatives which inhibit the cytokine or biological activity of macrophage migration inhibitory factor (MIF), World Intellectual Property Organization, , ,
Synthetic Circuit 9
Reaction Conditions
Reference
- Aromatic sulfonation. 118. Sulfonation of 1- and 2-naphthol and their methanesulfonate esters with sulfur trioxide. The influence of initial sulfation on the sulfo-product compositionRecueil des Travaux Chimiques des Pays-Bas, 1993, 112(3), 210-15,
Synthetic Circuit 10
Reaction Conditions
Reference
- Recovery of pure Schaeffer's salt from crude sulfonation mixtures, United Kingdom, , ,
Synthetic Circuit 11
6-Hydroxynaphthalene-2-sulfonic acid Raw materials
6-Hydroxynaphthalene-2-sulfonic acid Preparation Products
6-Hydroxynaphthalene-2-sulfonic acid Suppliers
Changsha Chemoway Imp&Exp Co.,Ltd
Audited Supplier
(CAS:93-01-6)
WU JING LI
15388971408
1761256297@qq.com
Hubei Fangde New Material Co., Ltd
Audited Supplier
(CAS:93-01-6)
YANG QIN
18086096695
1462312301@qq.com
6-Hydroxynaphthalene-2-sulfonic acid Related Literature
-
1. Kinetic investigations of azo dye oxidation in aqueous mediaJohn Oakes,Peter Gratton J. Chem. Soc. Perkin Trans. 2 1998 1857
-
Irene Sánchez Trujillo,Manuel L. Alonso Castillo,José Manuel Cano Pavón,Elisa I. Vereda Alonso,Amparo García de Torres Anal. Methods 2013 5 2551
-
John Marshall,John Carroll,James S. Crighton J. Anal. At. Spectrom. 1995 10 359R
-
Wipharat Chuachuad,Julian F. Tyson J. Anal. At. Spectrom. 2005 20 282
-
R. G. Anderson,G. Nickless Analyst 1968 93 13
-
Bernd Neumann,Klaus Huber,Peter Pollmann Phys. Chem. Chem. Phys. 2000 2 3687
-
Wipharat Chuachuad,Julian F. Tyson J. Anal. At. Spectrom. 2005 20 282
-
8. Reactivity in organised assembliesLavinia Onel,Niklaas J. Buurma Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2010 106 344
-
Faizal Soyekwo,Qiugen Zhang,Runsheng Gao,Yan Qu,Ruixue Lv,Mengmeng Chen,Aimei Zhu,Qinglin Liu J. Mater. Chem. A 2017 5 583
-
Mei-Rong Huang,Hong-Jie Lu,Xin-Gui Li J. Mater. Chem. 2012 22 17685
93-01-6 (6-Hydroxynaphthalene-2-sulfonic acid) Related Products
- 98-67-9(4-Hydroxybenzenesulfonic acid)
- 117-59-9(5-Hydroxynaphthalene-1-sulfonic acid)
- 118-32-1(7-Hydroxynaphthalene-1,3-disulfonic acid)
- 833-66-9(Potassium 6-hydroxynaphthalene-2-sulfonate)
- 842-18-2(7-hydroxy-1,3-naphthalenedisulfonic acid, dipotassium salt)
- 30252-40-5(Potassium 7-hydroxynaphthalene-1-sulfonate)
- 117-43-1(8-Hydroxynaphthalene-1,6-disulfonic acid)
- 84-87-7(4-hydroxynaphthalene-1-sulphonic acid)
- 117-22-6(1-Naphthol-8-sulfonic acid)
- 578-85-8(1-Naphthol-3,6-disulfonic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:93-01-6)6-Hydroxynaphthalene-2-sulfonic acid
99%
5g
808.0